Cas no 2411254-78-7 (2-chloro-N-{3-(methanesulfonamidomethyl)phenylmethyl}acetamide)

• Product Name: 2-chloro-N-{3-(methanesulfonamidomethyl)phenylmethyl}acetamide
• CAS No: 2411254-78-7
• MF: C₁₁H₁₅ClN₂O₃S
• MW: 290.766400575638
• CID: 5414720
• PubChem ID: 146102489
• Update Time: 2025-06-08

2-chloro-N-{3-(methanesulfonamidomethyl)phenylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{[3-(methanesulfonamidomethyl)phenyl]methyl}acetamide
• Z3433753702
• 2411254-78-7
• EN300-26576452
• 2-Chloro-N-[[3-(methanesulfonamidomethyl)phenyl]methyl]acetamide
• 2-Chloro-N-[[3-[[(methylsulfonyl)amino]methyl]phenyl]methyl]acetamide
• 2-chloro-N-{3-(methanesulfonamidomethyl)phenylmethyl}acetamide

• Inchi： 1S/C11H15ClN2O3S/c1-18(16,17)14-8-10-4-2-3-9(5-10)7-13-11(15)6-12/h2-5,14H,6-8H2,1H3,(H,13,15)
• InChI Key： IISGMKJADJPKMA-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(CNS(C)(=O)=O)=C1)(=O)CCl

Computed Properties

• Exact Mass: 290.0491912g/mol
• Monoisotopic Mass: 290.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.329±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.36±0.40(Predicted)

Additional information on 2-chloro-N-{3-(methanesulfonamidomethyl)phenylmethyl}acetamide

Introduction to 2-chloro-N-{3-(methanesulfonamidomethyl)phenylmethyl}acetamide (CAS No. 2411254-78-7)

2-chloro-N-{3-(methanesulfonamidomethyl)phenylmethyl}acetamide, identified by its CAS number 2411254-78-7, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of considerable interest in medicinal chemistry and drug discovery. The structural features of this molecule, particularly the presence of a chloro substituent and a N-(methanesulfonamidomethyl)phenylmethyl moiety, contribute to its unique chemical properties and reactivity. These characteristics have positioned it as a valuable scaffold for the development of novel therapeutic agents.

The synthesis and characterization of 2-chloro-N-{3-(methanesulfonamidomethyl)phenylmethyl}acetamide involve meticulous chemical procedures that ensure high purity and yield. The introduction of the chloro group into the molecule enhances its electrophilicity, which is crucial for further functionalization and derivatization. On the other hand, the N-(methanesulfonamidomethyl)phenylmethyl part provides a hydrophilic anchor, improving solubility and bioavailability in biological systems. These attributes make the compound an attractive candidate for exploring new pharmacological pathways.

In recent years, there has been growing interest in the development of small molecules that can modulate specific biological targets. 2-chloro-N-{3-(methanesulfonamidomethyl)phenylmethyl}acetamide has been investigated for its potential role in inhibiting various enzymes and receptors involved in disease processes. For instance, studies have suggested that this compound may interact with protein kinases, which are pivotal in cell signaling pathways associated with cancer and inflammatory diseases. The ability to modulate these kinases could lead to the development of effective anti-cancer and anti-inflammatory drugs.

The pharmaceutical industry has been leveraging computational methods and high-throughput screening to identify promising candidates like 2-chloro-N-{3-(methanesulfonamidomethyl)phenylmethyl}acetamide. These approaches have accelerated the discovery process by allowing researchers to predict binding affinities and pharmacokinetic properties before conducting expensive wet-lab experiments. The integration of machine learning algorithms has further enhanced the accuracy of these predictions, making it possible to design molecules with optimized pharmacological profiles.

One of the most exciting aspects of 2-chloro-N-{3-(methanesulfonamidomethyl)phenylmethyl}acetamide is its versatility in drug design. The presence of both electrophilic and nucleophilic sites allows for diverse chemical modifications, enabling the creation of a wide range of derivatives with tailored biological activities. Researchers have explored various synthetic strategies to introduce different functional groups, such as hydroxyls, amines, and carboxylic acids, which can enhance binding interactions with biological targets. This flexibility has opened up new avenues for developing treatments against complex diseases like neurodegenerative disorders and autoimmune conditions.

The potential applications of 2-chloro-N-{3-(methanesulfonamidomethyl)phenylmethyl}acetamide extend beyond traditional pharmaceuticals. Its unique chemical structure makes it a valuable intermediate in the synthesis of more complex molecules used in agrochemicals and materials science. For example, derivatives of this compound have been investigated for their herbicidal and fungicidal properties, offering promising solutions for sustainable agriculture. Additionally, its ability to form stable complexes with metal ions has led to explorations in catalysis and material design.

The safety profile of 2-chloro-N-{3-(methanesulfonamidomethyl)phenylmethyl}acetamide is another critical consideration in its development as a therapeutic agent. Extensive toxicological studies are conducted to assess its acute and chronic effects on living organisms. These studies help determine safe dosage levels and potential side effects, ensuring that any future drug candidates derived from this compound are both effective and safe for human use. The rigorous evaluation process underscores the importance of adhering to regulatory standards in pharmaceutical development.

In conclusion, 2-chloro-N-{3-(methanesulfonamidomethyl)phenylmethyl}acetamide (CAS No. 2411254-78-7) represents a significant advancement in medicinal chemistry. Its unique structural features, combined with its potential biological activities, make it a compelling candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine. The ongoing exploration of its pharmacological properties holds promise for addressing some of the most challenging health issues faced by humanity today.